Cas no 950609-29-7 (2-methyl-6-(3-methylphenyl)benzoic Acid)

• Product Name: 2-methyl-6-(3-methylphenyl)benzoic Acid
• CAS No: 950609-29-7
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD18318928
• CID: 1987494
• PubChem ID: 23583341
• Update Time: 2025-04-21

2-methyl-6-(3-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(3-methylphenyl)benzoic Acid
• SCHEMBL592209
• MFCD18318928
• 2-(3-Methylphenyl)-6-methylbenzoic acid, 95%
• DTXSID70635060
• 2-(3-METHYLPHENYL)-6-METHYLBENZOIC ACID
• 3,3'-Dimethyl[1,1'-biphenyl]-2-carboxylic acid
• 950609-29-7

• MDL： MFCD18318928
• Inchi： 1S/C15H14O2/c1-10-5-3-7-12(9-10)13-8-4-6-11(2)14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： CJMIEWHKOPCTDR-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 226.099
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives